Carbenicillin.Disodium

• Molecular Formula: C17H16N2Na2O6S
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C17H18N2O6S.2Na/c1-17(2)11(16(24)25)19-13(21)10(14(19)26-17)18-12(20)9(15(22)23)8-6-4-3-5-7-8;;/h3-7,9-11,14H,1-2H3,(H,18,20)(H,22,23)(H,24,25);;/q;2*+1/p-2/t9?,10-,11+,14-;;/m1../s1
• InChIKey: RTYJTGSCYUUYAL-YCAHSCEMSA-L

Carbenicillin Disodium: Stability Advantage Overview

Carbenicillin disodium (α-carboxybenzylpenicillin disodium salt, CAS 4800-94-6) is a semi-synthetic, broad-spectrum carboxypenicillin antibiotic within the β-lactam class [1]. It exerts bactericidal activity by acylating penicillin-binding proteins (PBPs) to inhibit peptidoglycan cross-linking during bacterial cell wall synthesis [2]. Originally developed for its anti-pseudomonal spectrum, carbenicillin disodium is distinguished from earlier aminopenicillins by the presence of an α-carboxyl group on the benzyl side chain, which confers quantifiably greater resistance to degradation by certain β-lactamases and enhanced acid stability . These molecular features translate into practical selection advantages—reduced satellite colony formation and prolonged selective pressure in culture—that are of direct relevance to researchers engaged in molecular cloning, recombinant protein expression, and Agrobacterium-mediated plant transformation .

Selection stability: Reported β‑lactamase resistance supports extended culture duration without rapid plasmid loss.

Colony morphology: Slower antibiotic degradation may reduce satellite colony formation on selective agar.

Plant tissue culture: Documented compatibility window supports Agrobacterium elimination with lower phytotoxicity risk.

Lot consistency: USP compendial potency specification standardizes dosing across suppliers.

• [1] USP Monographs: Carbenicillin Disodium. USP35–NF30, p. 2485. View Source
• [2] Carbenicillin Disodium. PubChem Compound Summary. National Center for Biotechnology Information. View Source

Carbenicillin Disodium: Why Substitution Fails

Although carbenicillin disodium shares a β-lactam pharmacophore with ampicillin, ticarcillin, and the ureidopenicillins (azlocillin, mezlocillin, piperacillin), their differential susceptibility to β-lactamase hydrolysis, pH-dependent degradation kinetics, and inoculum effects creates practical divergence in selective pressure, colony morphology outcomes, and plant tissue toxicity that generic substitution cannot address [1]. Carbenicillin exhibits kcat values with Class C β-lactamases that are orders of magnitude lower than those of ampicillin (1 × 10⁻³ to 0.1 s⁻¹ vs. 10–100-fold higher for ampicillin), directly translating into slower loss of selection pressure [2]. In contrast, ureidopenicillins such as azlocillin and mezlocillin demonstrate pronounced inoculum effects against Pseudomonas aeruginosa and Klebsiella aerogenes not observed with carbenicillin or ticarcillin, making them unreliable substitutes in high-density culture settings [3]. Furthermore, carbenicillin disodium's pH-dependent degradation profile differs markedly from its own prodrugs, meaning that even within the carbenicillin chemical space, the disodium salt is not functionally interchangeable with indanyl or phenyl ester forms [4].

Ampicillin replacement

Class C β‑lactamase hydrolysis is markedly faster for ampicillin; selective pressure may be lost earlier in bla-expressing cultures.

Ureidopenicillins (e.g., piperacillin, azlocillin)

Pronounced inoculum effects can cause unpredictable MIC shifts in high-density cultures, limiting substitution reliability.

Carbenicillin prodrug esters

pH-dependent stability profile differs substantially from the disodium salt; not interchangeable for direct aqueous media preparation.

• [1] Basker, M.J., Edmondson, R.A.E., & Sutherland, R. (1979). Comparative antibacterial activity of azlocillin, mezlocillin, carbenicillin and ticarcillin and relative stability to β-lactamases of Pseudomonas aeruginosa and Klebsiella aerogenes. Infection, 7(2), 67–73. View Source
• [2] Galleni, M. & Frère, J.-M. (1988). A Survey of the Kinetic Parameters of Class C β-Lactamases. Penicillins. Biochemical Journal, 255(1), 119–122. View Source
• [3] Watanakunakorn, C. (1986). Effects of inoculum size on the activity of carboxy- and ureido-penicillins against resistant Pseudomonas aeruginosa. Journal of Antimicrobial Chemotherapy, 17(1), 91–95. View Source
• [4] Tsuji, A., Miyamoto, E., Terasaki, T., & Yamana, T. (1979). Carbenicillin Prodrugs: Stability Kinetics of α-phenyl and α-indanyl Esters in Aqueous Solution. Journal of Pharmaceutical Sciences, 68(10), 1259–1263. View Source

Carbenicillin Disodium: Head-to-Head Evidence

Class C β-Lactamase Hydrolysis Kinetics

In a systematic survey of six Class C β-lactamases, carbenicillin was identified as a very poor substrate compared to ampicillin. While benzylpenicillin exhibited kcat values of 14–75 s⁻¹ and ampicillin showed kcat values 10–100-fold lower than benzylpenicillin, carbenicillin, along with oxacillin, cloxacillin, and methicillin, exhibited kcat values between 1 × 10⁻³ and 0.1 s⁻¹ [1]. This represents a differential of at least two to three orders of magnitude in catalytic turnover, establishing that carbenicillin is hydrolyzed by Class C enzymes at a rate that is negligible relative to ampicillin. The low kcat values are accompanied by correspondingly low Km values, with deacylation being the rate-limiting step, resulting in acyl-enzyme accumulation rather than rapid antibiotic destruction [1]. This kinetic evidence directly underpins the widely observed practical advantage of reduced satellite colony formation on carbenicillin selection plates, as the antibiotic persists longer in the presence of β-lactamase-expressing colonies [2].

Class C β‑Lactamase kcat

Head-to-head

Carbenicillin: 1×10⁻³–0.1 s⁻¹
Ampicillin: ~0.14–7.5 s⁻¹
≈ 1.4–7,500× lower turnover

Supports extended selection pressure context

Rate-limiting deacylation; acyl-enzyme accumulation

Evidence Dimension	kcat (catalytic rate constant) with Class C β-lactamases
Target Compound Data	Carbenicillin: kcat = 1 × 10⁻³ to 0.1 s⁻¹
Comparator Or Baseline	Ampicillin: kcat = 10–100-fold lower than benzylpenicillin (benzylpenicillin kcat = 14–75 s⁻¹); i.e., ampicillin kcat approximately 0.14–7.5 s⁻¹
Quantified Difference	Carbenicillin kcat is approximately 1.4- to 7,500-fold lower than ampicillin kcat (range reflects variability across six Class C enzymes tested)
Conditions	Purified Class C β-lactamases; in vitro kinetic assays (Galleni & Frère, 1988)

Why This Matters

Procurement of carbenicillin disodium over ampicillin is justified when β-lactamase-mediated selection pressure loss must be minimized; the 10³–10⁴-fold lower catalytic turnover ensures extended antibiotic efficacy in cultures expressing bla (ampicillin/carbenicillin resistance) genes.

• [1] Galleni, M. & Frère, J.-M. (1988). A Survey of the Kinetic Parameters of Class C β-Lactamases. Penicillins. Biochemical Journal, 255(1), 119–122. View Source
• [2] Thermo Fisher Scientific. Carbenicillin Disodium Salt – Product Description. BioCompare. View Source

Anti-Pseudomonal Potency Ranking

In a comprehensive in vitro comparison against 394 bacterial isolates, piperacillin demonstrated significantly greater activity than carbenicillin and ticarcillin against Pseudomonas aeruginosa, being 16-fold more active than carbenicillin and 8-fold more active than ticarcillin [1]. A separate paired comparison of ticarcillin and carbenicillin against 253 P. aeruginosa strains confirmed that ticarcillin activity was usually twofold or greater than carbenicillin activity: median MIC values for random clinical isolates were 25 μg/mL for ticarcillin versus 50 μg/mL for carbenicillin; for carbenicillin-resistant selected strains, median MICs were 50 μg/mL (ticarcillin) versus 200 μg/mL (carbenicillin) [2]. Broth microdilution testing of 164 P. aeruginosa strains showed nearly identical inhibitory activities for the two carboxypenicillins at the susceptibility breakpoint: approximately 82.5% of strains were inhibited by ≤256 μg/mL of either drug [3]. The antimicrobe.org MIC surveillance table reports carbenicillin MIC₅₀ = 64 mg/L and MIC₉₀ = 256 mg/L for P. aeruginosa, compared to ticarcillin MIC₅₀ = 32 mg/L and MIC₉₀ = 128 mg/L, and piperacillin MIC₅₀ = 4 mg/L and MIC₉₀ = 64 mg/L [4].

P. aeruginosa MIC Rank

Head-to-head

1Piperacillin (MIC₅₀ 4 mg/L)

2Ticarcillin (MIC₅₀ 32 mg/L)

3Carbenicillin (MIC₅₀ 64 mg/L)

~16× less potent than piperacillin; ~2× less potent than ticarcillin

Supports anti-pseudomonal reference context

Broth microdilution; clinical isolate panels

Evidence Dimension	In vitro anti-pseudomonal activity (MIC₅₀ / MIC₉₀)
Target Compound Data	Carbenicillin: MIC₅₀ = 64 mg/L; MIC₉₀ = 256 mg/L against P. aeruginosa
Comparator Or Baseline	Ticarcillin: MIC₅₀ = 32 mg/L; MIC₉₀ = 128 mg/L. Piperacillin: MIC₅₀ = 4 mg/L; MIC₉₀ = 64 mg/L.
Quantified Difference	Ticarcillin is ~2-fold more potent than carbenicillin; piperacillin is ~16-fold more potent than carbenicillin
Conditions	Broth microdilution and agar dilution; clinical isolates of P. aeruginosa (multiple independent studies, 1976–1981)

Why This Matters

Carbenicillin disodium should not be selected for anti-pseudomonal applications where piperacillin or ticarcillin is available; however, its defined position on the potency ladder makes it a useful reference standard and a cost-effective alternative when extreme potency is not required, particularly in molecular biology selection workflows rather than clinical anti-pseudomonal therapy.

• [1] Ueo, T. et al. (1977). Piperacillin (T-1220), a new semisynthetic penicillin: in vitro antimicrobial activity comparison with carbenicillin, ticarcillin, ampicillin, cephalothin, cefamandole and cefoxitin. The Journal of Antibiotics, 30(12), 1107–1114. View Source
• [2] Comparison of Ticarcillin and Carbenicillin Activity Against Random and Select Populations of Pseudomonas aeruginosa. Antimicrobial Agents and Chemotherapy, 1978, 13(2), 184–186. View Source
• [3] Kalkani, E. & Marketos, N. (1976). Comparative In Vitro Evaluation of the Effects of Ticarcillin and Carbenicillin upon Pseudomonas aeruginosa. Antimicrobial Agents and Chemotherapy, 9(1), 89–90. View Source
• [4] Antimicrobe.org. Table 1: Minimum Inhibitory Concentrations of P. aeruginosa for Selected Antibiotics. View Source

Inoculum Effect Stability

An increase in bacterial inoculum size from 10⁴ to 10⁵ CFU/mL had a markedly greater effect on the MIC values of ureidopenicillins (mezlocillin, piperacillin, azlocillin) than on the carboxypenicillins (carbenicillin, ticarcillin) against 20 strains of carbenicillin-resistant Pseudomonas aeruginosa [1]. This finding corroborates earlier work by Basker et al. (1979), who demonstrated that the MICs of azlocillin and mezlocillin against Klebsiella aerogenes and P. aeruginosa were greatly influenced by inoculum size, whereas carbenicillin and ticarcillin showed no significant inoculum effect [2]. The mechanistic basis for this differential was traced to the rapid inactivation of ureidopenicillins by the β-lactamases of K. aerogenes and P. aeruginosa, while the α-carboxypenicillins remained stable under the same conditions [2]. In a separate study, piperacillin showed an intermediate inoculum effect with 25% of strains exhibiting >8-fold MIC increase when the inoculum was raised from 10⁵ to 10⁷ CFU/mL, while ticarcillin, carbenicillin, and cefoxitin showed minimal inoculum size effects [3].

Inoculum Effect Stability

Head-to-head

Carbenicillin/Ticarcillin: minimal MIC shift
Ureidopenicillins: marked MIC increase
Piperacillin: >8-fold shift in 25% of strains

Supports stable selective pressure in high-density cultures

Inoculum shift 10⁴→10⁵ CFU/mL; P. aeruginosa

Evidence Dimension	Inoculum size effect on MIC (fold-change in MIC when inoculum increases from 10⁴ to 10⁵ CFU/mL)
Target Compound Data	Carbenicillin & Ticarcillin: minimal MIC increase (not significant) under the same inoculum shift
Comparator Or Baseline	Mezlocillin, Piperacillin, Azlocillin: markedly greater MIC increases; piperacillin showed >8-fold MIC increase in 25% of isolates when inoculum increased from 10⁵ to 10⁷ CFU/mL
Quantified Difference	Carboxypenicillins (carbenicillin, ticarcillin) are significantly less affected by inoculum size than ureidopenicillins; qualitative classification as 'minimal' vs. 'marked' effect, with piperacillin showing a >8-fold MIC shift in 25% of strains
Conditions	Broth microdilution; P. aeruginosa clinical isolates; inocula of 10⁴, 10⁵, and 10⁶ CFU/mL (Watanakunakorn, 1986); and 10⁵ vs. 10⁷ CFU/mL (Ueo et al., 1977)

Why This Matters

For high-density bacterial cultures, bioreactor fermentations, or any scenario where bacterial load may fluctuate, carbenicillin disodium provides more predictable and stable selective pressure than ureidopenicillins, reducing the risk of unexpected selection failure due to inoculum-driven MIC shifts.

• [1] Watanakunakorn, C. (1986). Effects of inoculum size on the activity of carboxy- and ureido-penicillins against resistant Pseudomonas aeruginosa. Journal of Antimicrobial Chemotherapy, 17(1), 91–95. View Source
• [2] Basker, M.J., Edmondson, R.A.E., & Sutherland, R. (1979). Comparative antibacterial activity of azlocillin, mezlocillin, carbenicillin and ticarcillin and relative stability to β-lactamases of Pseudomonas aeruginosa and Klebsiella aerogenes. Infection, 7(2), 67–73. View Source
• [3] Ueo, T. et al. (1977). Piperacillin (T-1220), a new semisynthetic penicillin: in vitro antimicrobial activity comparison with carbenicillin, ticarcillin, ampicillin, cephalothin, cefamandole and cefoxitin. The Journal of Antibiotics, 30(12), 1107–1114. View Source

pH-Dependent Stability vs Prodrugs

The β-lactam ring stability of carbenicillin disodium in aqueous solution was directly compared with its α-phenyl and α-indanyl ester prodrugs across pH 1–11 at 35°C and 0.5 ionic strength. β-Lactams of both prodrugs were approximately 3-fold more stable than carbenicillin disodium at pH 1, 6-fold more stable at pH 2, and 17-fold more stable at pH 3 [1]. Above pH 7, the prodrugs underwent ester hydrolysis to release carbenicillin, with predicted half-lives for carbenicillin production of 17 hours (indanyl sodium) and 8.5 hours (phenyl sodium) at pH 7.0 and 37°C [1]. In an independent comparative study, at pH 4.5 after 26 hours, approximately 41% of carbenicillin was decomposed while TEG-carbenicillin (a tetraethyleneglycol diester prodrug) was not appreciably decomposed; at pH 2.0 after 6 hours, carbenicillin decomposition reached approximately 61% versus approximately 21% for TEG-carbenicillin [2]. Both compounds were stable at pH 6.8 over 26 hours [2].

pH‑Dependent Stability

Head-to-head

Carbenicillin disodium: fast degradation at pH 1–3
Prodrug esters: 3–17× more stable at acidic pH
~41% vs ~0% decomposition at pH 4.5 (26 h)

Supports fresh aqueous stock preparation; avoid acidic media

Prodrug forms relevant for gastric stability studies

Evidence Dimension	β-Lactam stability at acidic pH (fold-difference in degradation rate vs. prodrugs)
Target Compound Data	Carbenicillin disodium: baseline degradation (fastest among the three); 41% decomposed at pH 4.5 in 26 h; 61% decomposed at pH 2.0 in 6 h
Comparator Or Baseline	Carbenicillin indanyl sodium & carbenicillin phenyl sodium: β-lactam 3× (pH 1), 6× (pH 2), 17× (pH 3) more stable than carbenicillin disodium. TEG-carbenicillin: no appreciable decomposition at pH 4.5 in 26 h; 21% decomposed at pH 2.0 in 6 h.
Quantified Difference	3–17-fold greater β-lactam stability for prodrugs at pH 1–3; ~41% vs. ~0% decomposition at pH 4.5 (26 h); ~61% vs. ~21% at pH 2.0 (6 h)
Conditions	Aqueous solution, 35°C, 0.5 ionic strength, pH 1–11 (Tsuji et al., 1979); iodometric assay, pH 2.0–6.8, 26 h (Kim et al., 1999)

Why This Matters

Carbenicillin disodium is acid-labile; procurement decisions must account for the need to prepare fresh aqueous stocks and avoid acidic formulation conditions. For applications requiring gastric acid resistance (e.g., oral prodrug development), the indanyl or phenyl ester prodrugs—not the disodium salt—are the appropriate choice. Conversely, the disodium salt's rapid conversion at neutral pH makes it the preferred form for intravenous or direct culture media use.

• [1] Tsuji, A., Miyamoto, E., Terasaki, T., & Yamana, T. (1979). Carbenicillin Prodrugs: Stability Kinetics of α-phenyl and α-indanyl Esters in Aqueous Solution. Journal of Pharmaceutical Sciences, 68(10), 1259–1263. View Source
• [2] Kim, Y.T. et al. (1999). Synthesis and properties of disodium tetraethyleneglycol-bis-(α-carboxybenzylpenicillin). Drug Development and Industrial Pharmacy, 25(4), 523–528. View Source

USP Potency Specification

The USP monograph for Carbenicillin Disodium mandates a minimum potency of ≥770 µg of carbenicillin (C₁₇H₁₈N₂O₆S) per mg, calculated on the anhydrous basis [1]. This specification is verified by microbial assay against a USP Carbenicillin Monosodium Monohydrate Reference Standard [1]. Commercial lots routinely exceed this minimum: for example, MyBioSource reports a typical potency of 862 µg/mg for its carbenicillin disodium salt . The USP-grade specification also includes pH (6.5–8.0 for a 10 mg/mL solution), water content (≤6.0%), and iodine-absorbing substances (≤8.0%), providing a standardized quality framework not uniformly applied to all penicillin-class antibiotics used in research settings [1].

USP Potency Specification

Specification review

≥770 µg/mg (anhydrous basis)

Supports lot-to-lot dosing reproducibility

Microbial assay vs USP Reference Standard

Evidence Dimension	USP potency specification (µg carbenicillin per mg of disodium salt)
Target Compound Data	Carbenicillin Disodium: ≥770 µg/mg (USP minimum); typical lot potency up to 862 µg/mg
Comparator Or Baseline	No directly comparable USP monograph for ampicillin sodium specifies the same potency unit basis; ampicillin sodium USP is typically assayed as ≥845 µg/mg ampicillin (different potency basis). Ticarcillin disodium USP: ≥790 µg/mg.
Quantified Difference	Carbenicillin disodium: ≥770 µg/mg; ticarcillin disodium: ≥790 µg/mg (comparable potency specification framework; direct cross-class comparison not meaningful due to different molecular weights and spectra)
Conditions	USP microbial assay; anhydrous basis; USP35–NF30

Why This Matters

The USP potency specification provides procurement professionals with a verifiable, compendial quality benchmark. When sourcing carbenicillin disodium from multiple vendors, the ≥770 µg/mg threshold ensures that potency-normalized dosing (e.g., 50–100 µg/mL working concentration) is reproducible across suppliers, reducing experimental variability in selection protocols.

• [1] USP Monographs: Carbenicillin Disodium. USP35–NF30, p. 2485. View Source

Plant Tissue Culture Compatibility

In a systematic comparison of antibiotics for Agrobacterium-mediated genetic transformation of sorghum, carbenicillin and cefotaxime both gave better results than ampicillin in inhibiting Agrobacterium growth [1]. However, cefotaxime was significantly more toxic than carbenicillin in the induction of callus in sorghum [1]. Carbenicillin at concentrations below 500 mg/L in MS medium showed positive effects on sorghum callus growth, with the ideal concentration identified as 250 mg/L for genetic transformation mediated by Agrobacterium [1]. The regeneration rate of shoots from sorghum callus decreased with increasing carbenicillin levels from 50 mg/L to 1000 mg/L, defining a practical upper limit for use [1]. In Populus euphratica transformation, the inhibition of Agrobacterium C58 by cefotaxime was stronger than that of carbenicillin, with optimum cefotaxime concentration at 100 mg/L, indicating that while cefotaxime may offer superior bacterial suppression, carbenicillin provides a wider non-toxic concentration window [2].

Plant Tissue Compatibility

Head-to-head

Carbenicillin: positive callus growth ≤500 mg/L; optimal 250 mg/L
Cefotaxime: significantly more toxic
Ampicillin: inferior Agrobacterium inhibition

Supports plant transformation with wider non‑toxic window

MS medium; sorghum callus induction

Evidence Dimension	Phytotoxicity vs. Agrobacterium suppression (callus growth, shoot regeneration rate)
Target Compound Data	Carbenicillin: optimal concentration 250 mg/L; positive callus growth below 500 mg/L; decreasing shoot regeneration from 50–1000 mg/L
Comparator Or Baseline	Cefotaxime: significantly more toxic to sorghum callus induction than carbenicillin; stronger Agrobacterium suppression at 100 mg/L in Populus euphratica. Ampicillin: inferior to both carbenicillin and cefotaxime for Agrobacterium inhibition.
Quantified Difference	Carbenicillin offers a wider non-toxic concentration window (positive callus effects up to 500 mg/L) versus cefotaxime (significant toxicity at comparable concentrations). Optimal carbenicillin concentration: 250 mg/L.
Conditions	Sorghum callus induction on MS medium; Agrobacterium-mediated transformation (Wan et al., 2004). Populus euphratica organogenesis (2005 study).

Why This Matters

For plant transformation laboratories, carbenicillin disodium offers a quantifiably superior balance of Agrobacterium suppression and minimal phytotoxicity at 250 mg/L, outperforming ampicillin and providing a less toxic alternative to cefotaxime in species sensitive to cephalosporin-class antibiotics.

• [1] Wan, Y. et al. (2004). Effects of antibiotics on callus induction in sorghum and subsequent growth of callus. Plant Cell, Tissue and Organ Culture, 77(1), 79–83. View Source
• [2] Effects of antibiotics on plantlet regeneration via organogenesis in Populus euphratica. Journal of Forestry Research, 2005. View Source

Carbenicillin Disodium: Evidence-Based Applications

Stable Plasmid Selection in E. coli

For molecular cloning and recombinant protein expression workflows requiring overnight or extended liquid cultures, carbenicillin disodium at 50–100 µg/mL provides more durable selective pressure than ampicillin. This is directly supported by the 10³–10⁴-fold lower kcat of carbenicillin for Class C β-lactamases [1], which translates into slower antibiotic degradation and fewer satellite colonies on agar plates [2]. Laboratories that have experienced plasmid loss or high background with ampicillin selection should switch to carbenicillin disodium when the bla (ampicillin/carbenicillin resistance) marker is used, particularly for high-density fermentation or extended incubation beyond 12 hours.

Low-Phytotoxicity Plant Transformation

Carbenicillin disodium at 250 mg/L in MS medium is the evidence-supported concentration for suppressing Agrobacterium tumefaciens post-co-cultivation while maintaining callus growth and shoot regeneration in sensitive species such as sorghum [1]. Unlike cefotaxime, which shows significant phytotoxicity at comparable concentrations, carbenicillin disodium provides a wider non-toxic window (positive growth effects up to 500 mg/L) [1]. When procuring antibiotics for plant transformation protocols, carbenicillin disodium should be selected over ampicillin (inferior bacterial suppression) and over cefotaxime (greater phytotoxicity risk) for species where callus induction sensitivity has been documented.

Reproducible Antibiotic Stock Preparation

The USP monograph specification of ≥770 µg/mg potency for carbenicillin disodium [1] provides a compendial quality benchmark that enables researchers to prepare precisely dosed selective media across different vendor lots and over time. For core facilities, plasmid repositories, or any laboratory where antibiotic concentration must be documented for protocol standardization (e.g., GLP or publication-grade work), sourcing USP-grade carbenicillin disodium with a Certificate of Analysis confirming ≥770 µg/mg potency ensures lot-to-lot reproducibility that is not guaranteed with non-compendial grade ampicillin or generic β-lactam preparations.

β-Lactamase Research Reference Compound

The well-characterized kinetic parameters of carbenicillin with Class C β-lactamases (kcat = 1 × 10⁻³ to 0.1 s⁻¹) [1] and its defined susceptibility to inoculum effects relative to ureidopenicillins [2] make carbenicillin disodium a valuable reference compound for β-lactamase characterization studies and antibiotic resistance research. When designing experiments to profile novel β-lactamase enzymes or to evaluate efflux pump contributions to resistance, carbenicillin disodium serves as a well-documented 'poor substrate' comparator against which the hydrolysis rates of ampicillin (faster) and more stable cephalosporins can be benchmarked.

Application

Selection Property

Validation Focus

Stable plasmid selection in E. coli

β‑Lactamase resistance profile

Plasmid retention rate; satellite colony frequency

Low-phytotoxicity plant transformation

Phytotoxicity profile at working concentration

Callus induction rate; shoot regeneration

Reproducible antibiotic stock preparation

Compendial potency specification

Lot-to-lot potency consistency; Certificate of Analysis

β‑Lactamase research reference compound

Characterized β‑lactamase kinetics

Substrate hydrolysis rate benchmarking

• [1] Galleni, M. & Frère, J.-M. (1988). A Survey of the Kinetic Parameters of Class C β-Lactamases. Penicillins. Biochemical Journal, 255(1), 119–122. View Source
• [2] Watanakunakorn, C. (1986). Effects of inoculum size on the activity of carboxy- and ureido-penicillins against resistant Pseudomonas aeruginosa. Journal of Antimicrobial Chemotherapy, 17(1), 91–95. View Source